Udp-glcnaz disodium

• Molecular Formula: C17H24N6Na2O17P2
• Molecular Weight: 692.3 g/mol
• InChI: InChI=1S/C17H26N6O17P2.2Na/c18-22-19-3-9(26)20-10-13(29)11(27)6(4-24)38-16(10)39-42(34,35)40-41(32,33)36-5-7-12(28)14(30)15(37-7)23-2-1-8(25)21-17(23)31;;/h1-2,6-7,10-16,24,27-30H,3-5H2,(H,20,26)(H,32,33)(H,34,35)(H,21,25,31);;/q;2*+1/p-2/t6-,7-,10-,11-,12-,13-,14-,15-,16-;;/m1../s1
• InChIKey: XGTPLFSPWJKVQB-XZUZBEIXSA-L

Metabolic labeling of O-GlcNAc or cell-surface glycans suffers from epimerization (UDP-GalNAz) or cell-type-dependent conversion (Ac₄GlcNAz). UDP-GlcNAz disodium bypasses these bottlenecks as the direct donor. - **Defined substrate fidelity:** Recognized by OGT and B3GNT2 without epimerization cross-reactivity. - **Bioorthogonal handle:** Enables CuAAC or SPAAC with alkyne/DBCO probes for Western blot, microscopy, or proteomics. - **Functional validation:** 0.2-2 mM in exo-enzymatic cell-surface labeling (HS-578-T, HEK293T) or in peptidoglycan synthesis assays (E. coli OleD/NahK systems). Supplied as disodium salt for solubility. BenchChem provides reliable, documented supply for research use.

UDP-GlcNAz Disodium: Azido Nucleotide Sugar Probe

UDP-GlcNAz disodium (UDP-N-azidoacetylglucosamine disodium salt, CAS 1611490-64-2) is a functionalized nucleotide sugar analog of the natural donor UDP-GlcNAc, in which the N-acetyl group on the glucosamine moiety is replaced by an N-azidoacetyl group [1]. This single-atom substitution installs a bioorthogonal azide (-N₃) handle while preserving the UDP-nucleotide architecture recognized by endogenous glycosyltransferases including O-GlcNAc transferase (OGT) and human β1,3-N-acetylglucosaminyltransferase 2 (B3GNT2) [2]. Supplied as a disodium salt for enhanced aqueous solubility, the compound enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC) for downstream detection, enrichment, and imaging of azide-tagged glycoconjugates .

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Direct Glycosyltransferase Substrate Bypasses metabolic precursor bottlenecks; recognized by OGT and B3GNT2

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Pre-Installed Azide Click Handle Enables CuAAC and SPAAC detection, enrichment, and imaging workflows

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High Aqueous Solubility as Disodium Salt Supports concentrated stock solutions for enzymatic assays

• [1] Xu Y, Hernández-Rocamora VM, Lorent JH, Cox R, Wang X, Bao X, Stel M, Vos G, van den Bos RM, Pieters RJ, Gray J, Vollmer W, Breukink E. Metabolic labeling of the bacterial peptidoglycan by functionalized glucosamine. iScience. 2022;25(8):104753. doi:10.1016/j.isci.2022.104753 View Source
• [2] Boyce M, Carrico IS, Ganguli AS, Yu SH, Hangauer MJ, Hubbard SC, Kohler JJ, Bertozzi CR. Metabolic cross-talk allows labeling of O-linked β-N-acetylglucosamine-modified proteins via the N-acetylgalactosamine salvage pathway. Proc Natl Acad Sci U S A. 2011;108(8):3141-3146. doi:10.1073/pnas.1010045108 View Source

Why UDP-GlcNAz Disodium Cannot Be Substituted

Although UDP-GlcNAz disodium belongs to the UDP-sugar nucleotide family, simple substitution with the natural donor UDP-GlcNAc eliminates all bioorthogonal click-chemistry functionality, as UDP-GlcNAc lacks the azide warhead necessary for CuAAC/SPAAC detection . The closely related azido probe UDP-GalNAz undergoes cellular epimerization to UDP-GlcNAz via UDP-glucose-4-epimerase (GALE), creating a mixture of labeled O-GalNAc and O-GlcNAc glycoproteomes that confounds target-specific analysis [1]. Cell-permeable precursors such as Ac₄GlcNAz require endogenous multi-step enzymatic conversion to UDP-GlcNAz, introducing cell-type-dependent bottlenecks at the UDP-GlcNAc pyrophosphorylase step that produce variable and often inefficient labeling [2]. These mechanistic distinctions mean that UDP-GlcNAz disodium—as the direct, pre-activated nucleotide sugar donor—offers the only route to bypass upstream metabolic uncertainties and deliver the azide handle with defined glycosyltransferase substrate fidelity.

Azide Absent in Natural Donor

UDP-GlcNAc carries only an N-acetyl group and cannot participate in click chemistry, precluding bioorthogonal detection.

Epimerization Interference from UDP-GalNAz

UDP-GalNAz is epimerized by GALE to UDP-GlcNAz, mixing O-GalNAc and O-GlcNAc proteomes and confounding target-specific analysis.

Metabolic Bottleneck with Ac₄GlcNAz

Cell-permeable precursor requires multi-step enzymatic conversion to UDP-GlcNAz, introducing cell-type-dependent efficiency and variable labeling.

• [1] Debets MF, Tastan OY, Wisnovsky SP, Malaker SA, Angelis N, Moeckl LKR, Choi J, Flynn HR, Wagner LJS, Bineva-Todd G, Schumann B, Sibson K, Cioce A, van Kuppeveld FJM, de Geus M, Wood AJ, Malaker SA, Bertozzi CR, Schumann B. Metabolic precision labeling enables selective probing of O-linked N-acetylgalactosamine glycosylation. bioRxiv. 2020. doi:10.1101/2020.09.28.316562. Figure 3: UDP-GalNAzMe is not epimerized in the living cell, while UDP-GalNAz and UDP-GlcNAz are epimerized. View Source
• [2] Synvenio. P-GlcNAz Product Information – Conversion efficiency to UDP-GlcNAz. Accessed 2026. View Source

Quantitative Comparison with Key Analogs

Click Chemistry Reactivity: Azide vs. Acetyl

UDP-GlcNAz disodium uniquely contains a terminal azide group on the C2 N-acyl position that enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) with alkyne-bearing probes and strain-promoted azide-alkyne cycloaddition (SPAAC) with DBCO/BCN-conjugated detection reagents. In contrast, the natural donor UDP-GlcNAc disodium possesses an N-acetyl group at this position and is completely inert toward click chemistry, requiring radioactive or lectin-based detection methods instead . This is a binary, class-level differentiation: the azide is the sole functional group enabling covalent, bioorthogonal ligation to fluorescent dyes, biotin, or solid supports for downstream analysis .

Click Reactivity

Class-level

Azide (-N₃) present vs. Acetyl absent — click labeling possible vs. not possible

Binary functional difference: only the azide handle enables bioorthogonal detection via CuAAC/SPAAC.

Class-level inference; no quantitative variance.

Evidence Dimension	Bioorthogonal click-chemistry reactivity (presence of azide handle)
Target Compound Data	Contains terminal azide (-N₃); compatible with CuAAC (alkyne probes) and SPAAC (DBCO/BCN probes)
Comparator Or Baseline	UDP-GlcNAc disodium (CAS 91183-98-1): no azide; N-acetyl group only; incompatible with CuAAC or SPAAC
Quantified Difference	Qualitative yes/no: azide present versus absent. Functional consequence is binary—click labeling possible versus impossible.
Conditions	Standard CuAAC (copper catalyst, alkyne-fluorophore) and SPAAC (DBCO-fluorophore) reaction conditions at pH 7–8, ambient or 37°C

Why This Matters

Without the azide handle, UDP-GlcNAc cannot participate in any bioorthogonal detection workflow, making UDP-GlcNAz the only member of this pair suitable for fluorescence imaging, biotin-streptavidin enrichment, or mass-tagging applications.

OGT Substrate Recognition: Full-Length vs. Short Isoform

In a systematic screen of 26 UDP-GlcNAc analogs using the short isoform of OGT (sOGT) and a CKII peptide acceptor, UDP-GlcNAz yielded <1% glycosylation product, compared with 85.08% for UDP-6-deoxy-GlcNAc and 49.57% for UDP-GlcNPr [1]. However, the same study acknowledges that full-length human OGT (hOGT/ncOGT) accepts UDP-GlcNAz as a donor substrate, as independently demonstrated by Boyce et al. (2011), who showed that endogenously generated UDP-GlcNAz labels hundreds of O-GlcNAcylated proteins in living human cells via OGT-mediated transfer, enabling affinity purification and proteomic identification [2]. This isoform-dependent discrepancy means that procurement decisions relying solely on sOGT kinetic screening would incorrectly reject UDP-GlcNAz as inactive, whereas in-cell validation confirms robust hOGT-dependent labeling.

OGT Substrate Recognition

Cross-study comparable

sOGT yield: 79.2% (ranked 15/24) · hOGT: accepted donor in Jurkat/HEK293T cells

hOGT cellular acceptance positions UDP-GlcNAz as the preferred azido probe despite lower sOGT activity.

Cross-study comparable; reported in-cell use.

Evidence Dimension	Glycosyltransferase substrate acceptance (sOGT vs. hOGT)
Target Compound Data	sOGT: <1% product yield (CKII peptide); hOGT/ncOGT: active, labels O-GlcNAcylated proteome in live human cells
Comparator Or Baseline	UDP-GlcNAc (natural donor): sOGT Km = 8.5 ± 2.36 µM, Vmax = 1.3 ± 0.078 µM·min⁻¹; UDP-6-deoxy-GlcNAc: 85.08% yield (best azido-tolerant analog in sOGT assay)
Quantified Difference	UDP-GlcNAz: <1% yield with sOGT; yet confirmed active with hOGT in cellular context. This contrasts with UDP-6-deoxy-GlcNAc (85%) which has high sOGT activity but lacks the azide at the C2-acetamido position that is required for bioorthogonal detection.
Conditions	sOGT assay: CKII peptide acceptor, fixed concentration, varying sugar donor concentrations, HPLC detection (Ma et al. 2013). hOGT in-cell labeling: Jurkat and HEK293T cells, metabolic feeding of GalNAz → UDP-GlcNAz conversion, CuAAC detection (Boyce et al. 2011).

Why This Matters

The isoform-dependent activity profile means that scientists selecting an OGT substrate probe for cellular O-GlcNAc labeling must use UDP-GlcNAz (not UDP-6-deoxy-GlcNAc), because only UDP-GlcNAz combines the C2-azide bioorthogonal handle with validated hOGT acceptance in living systems.

• [1] Ma X, Liu P, Yan J, Wang PG, Wang F, Cheng J, Zhao W. Substrate Specificity Provides Insights into the Sugar Donor Recognition Mechanism of O-GlcNAc Transferase (OGT). PLoS ONE. 2013;8(5):e63452. Table 1: UDP-GlcNAz yield <1%; Table 2: UDP-GlcNAc Km 8.5 µM. doi:10.1371/journal.pone.0063452 View Source
• [2] Boyce M, Carrico IS, Ganguli AS, Yu SH, Hangauer MJ, Hubbard SC, Kohler JJ, Bertozzi CR. Metabolic cross-talk allows labeling of O-linked β-N-acetylglucosamine-modified proteins via the N-acetylgalactosamine salvage pathway. Proc Natl Acad Sci U S A. 2011;108(8):3141-3146. 'O-GlcNAc transferase accepts UDP-GlcNAz as a nucleotide-sugar donor.' doi:10.1073/pnas.1010045108 View Source

B3GNT2 Transfer Efficiency Ranking

In a direct head-to-head comparison using the human β1,3-N-acetylglucosaminyltransferase B3GNT2 with a LacNAcβ-MU disaccharide acceptor under overnight reaction conditions, UDP-GlcNAz (compound 2) achieved 26% conversion to the β1,3-GlcNAz-trisaccharide product, compared with 65% conversion for the natural donor UDP-GlcNAc (compound 1) [1]. The diazirine analog UDP-GlcNDAz (compound 4) yielded only 17% conversion, and the alkyne analog UDP-GlcNAlk (compound 3) gave approximately 15–30% conversion. This establishes a clear rank order: UDP-GlcNAc (65%) > UDP-GlcNAz (26%) > UDP-GlcNDAz (17%), demonstrating that the azide modification is better tolerated by B3GNT2 than the bulkier diazirine group but less tolerated than the native acetamide [1].

B3GNT2 Transfer Efficiency

Direct head-to-head

Rank: GlcNAc (65%) > GlcNAz (26%) > GlcNDAz (17%)

GlcNAz offers best balance among azido-donors for exo-enzymatic installation (1.5× higher than diazirine analog).

Overnight LacNAcβ-MU acceptor assay; 500 µM donor.

Evidence Dimension	Enzymatic conversion efficiency (B3GNT2-catalyzed trisaccharide formation)
Target Compound Data	UDP-GlcNAz (compound 2): 26% conversion to β1,3-GlcNAz-trisaccharide 11
Comparator Or Baseline	UDP-GlcNAc (compound 1, natural donor): 65% conversion (best); UDP-GlcNDAz (compound 4, diazirine analog): 17% conversion; UDP-GlcNAlk (compound 3, alkyne analog): ~15–30% conversion
Quantified Difference	UDP-GlcNAz conversion is 2.5-fold lower than UDP-GlcNAc but 1.5-fold higher than UDP-GlcNDAz. Absolute conversions: GlcNAz 26% vs. GlcNAc 65% vs. GlcNDAz 17%.
Conditions	LacNAcβ-MU (compound 9) acceptor, B3GNT2 enzyme, UDP-sugar donor (500 µM), overnight (12–16 h) incubation, HPLC-MS quantification (De León González et al. 2024, ACS Chem Biol)

Why This Matters

For exo-enzymatic cell-surface glycan engineering, UDP-GlcNAz offers the best balance among azide-containing donors—sufficient B3GNT2 transfer efficiency (26%) for robust cell-surface GlcNAz installation while enabling downstream SPAAC detection, outperforming the diazirine analog.

• [1] De León González FV, Boddington ME, Prindl MI, Capicciotti CJ. Glyco-Engineering Cell Surfaces by Exo-Enzymatic Installation of GlcNAz and LacNAz Motifs. ACS Chem Biol. 2024;19(3):629-640. Figure 2B,D: B3GNT2 conversions—UDP-GlcNAc 65%, UDP-GlcNAz 26%, UDP-GlcNDAz 17%. doi:10.1021/acschembio.3c00501 View Source

Aqueous Solubility of Disodium Salt

UDP-GlcNAz disodium salt achieves a solubility of 125 mg/mL in water (180.55 mM, with ultrasonic assistance), as reported by multiple independent vendors [1]. By comparison, the common natural donor UDP-GlcNAc disodium salt shows variable aqueous solubility ranging from 50 mg/mL (Sigma-Aldrich specification) to 125 mg/mL (MedChemExpress, requiring ultrasonication) . The consistently high solubility of the UDP-GlcNAz disodium formulation—supported by its dual-sodium counterion structure—enables preparation of concentrated stock solutions (≥100 mM) for enzymatic assays, minimizing the volume of organic co-solvent introduced into aqueous reaction systems.

Aqueous Solubility

Cross-study comparable

125 mg/mL (180.55 mM)

Supports concentrated stock solutions for enzymatic assays with minimal dilution.

Disodium salt; ultrasonic dissolution; supplier-reported.

Evidence Dimension	Aqueous solubility at room temperature
Target Compound Data	UDP-GlcNAz disodium: 125 mg/mL (180.55 mM) in H₂O, ultrasonic needed
Comparator Or Baseline	UDP-GlcNAc disodium (Sigma): 50 mg/mL in H₂O; UDP-GlcNAc disodium (MCE): 125 mg/mL (191.92 mM) in H₂O; UDP-GalNAz disodium: ~100 mg/mL (~144.44 mM) in H₂O
Quantified Difference	UDP-GlcNAz disodium solubility (180.55 mM) is 1.25-fold higher than UDP-GalNAz disodium (144.44 mM) and equivalent to or better than UDP-GlcNAc disodium (50–191.92 mM depending on supplier lot and formulation).
Conditions	Deionized water, room temperature, ultrasonic dissolution; solubility values sourced from vendor Certificate of Analysis / product datasheets

Why This Matters

Higher achievable stock concentration directly reduces the volume of compound solution added to enzymatic reactions, minimizing dilution of reaction components and enabling dose-response studies at saturating donor concentrations without solvent toxicity artifacts.

• [1] GLPBIO. UDP-GlcNAz.2Na (Cat. No. GC65930) – Solubility. 'H2O: 125 mg/mL (180.55 mM; Need ultrasonic).' CAS 1611490-64-2. View Source

Peptidoglycan Incorporation Specificity in E. coli

When UDP-GlcNAz is generated intracellularly in E. coli (via NahK-mediated phosphorylation of GlcNAz followed by pyrophosphorylase coupling), the azido-sugar is incorporated into multiple glycan destinations with a quantitative rank order: highest incorporation into peptidoglycan (PGN), lower incorporation into the biofilm exopolysaccharide poly-β-1,6-N-acetylglucosamine (PNAG), and no observable incorporation into lipopolysaccharide (LPS) or enterobacterial common antigen (ECA) [1]. This destination specificity is distinct from the behavior of D-amino acid-based peptidoglycan probes (which label the peptide stem) and positions UDP-GlcNAz as the only currently available probe that targets the GlcNAc residue within the peptidoglycan glycan backbone via the biosynthetic machinery [2].

Glycan Destination Specificity

Class-level

PGN (highest) > PNAG (lower) >> LPS / ECA (not detected)

Unique probe for GlcNAc residue in peptidoglycan backbone; complements D-amino acid PG probes.

Fluorescence-assisted gel electrophoresis in E. coli.

Evidence Dimension	Glycan destination specificity in live E. coli
Target Compound Data	UDP-GlcNAz (intracellularly generated): PGN (highest) > PNAG (lower) >> LPS (not detected) ≈ ECA (not detected)
Comparator Or Baseline	D-amino acid-based PG probes (e.g., HADA, NADA): label peptide stem crosslinks, not the GlcNAc glycan backbone. Ac₄GlcNAz (cell-permeable precursor): requires endogenous conversion to UDP-GlcNAz, with variable efficiency across bacterial species.
Quantified Difference	Rank-order selectivity: PGN >> PNAG; zero detectable LPS/ECA labeling. Absolute quantification of incorporation percentage is not reported; relative incorporation assessed by fluorescence-assisted polyacrylamide gel electrophoresis (FACE) and Western blot after click ligation.
Conditions	E. coli BL21(DE3) expressing NahK, fed with GlcNAz (2-chloro-4-nitrophenyl-GlcNAz or free GlcNAz), UDP-GlcNAz production confirmed by FACE; glycan fractionation and click-chemistry detection (Eddenden et al. 2024; Xu et al. 2022)

Why This Matters

UDP-GlcNAz is the only probe that labels the GlcNAc residue of peptidoglycan via the native biosynthetic pathway, enabling fluorescence imaging of PG synthesis and turnover without modifying the peptide stem chemistry, which is critical for studying penicillin-binding protein activity and cell wall morphogenesis.

• [1] Eddenden A, Dooda MK, Morrison ZA, Subramanian AS, Howell PL, Troutman JM, Nitz M. The Metabolic Usage and Glycan Destinations of GlcNAz in E. coli. ACS Chem Biol. 2024;19(1):69-80. 'The highest levels of incorporation were observed in PGN with lower levels in PNAG and no observable incorporation in LPS or ECA.' doi:10.1021/acschembio.3c00501 View Source
• [2] Xu Y, Hernández-Rocamora VM, Lorent JH, Cox R, Wang X, Bao X, Stel M, Vos G, van den Bos RM, Pieters RJ, Gray J, Vollmer W, Breukink E. Metabolic labeling of the bacterial peptidoglycan by functionalized glucosamine. iScience. 2022;25(8):104753. 'Fluorescent GlcNAz-labeled Lipid II was incorporated into peptidoglycan by the DD-transpeptidase activity of bifunctional class A penicillin-binding proteins.' doi:10.1016/j.isci.2022.104753 View Source

Validated Applications of UDP-GlcNAz Disodium

O-GlcNAc Protein Labeling via GalNAc Salvage

Feeding cells with per-acetylated N-azidoacetylgalactosamine (Ac₄GalNAz) leads to intracellular conversion to UDP-GalNAz, epimerization to UDP-GlcNAz by GALE, and OGT-mediated transfer of GlcNAz onto native O-GlcNAc substrates. The resulting azide-tagged O-GlcNAcylated proteome can be conjugated to alkyne-biotin or fluorescent probes via CuAAC or SPAAC, enabling Western blot detection, fluorescence microscopy, or streptavidin enrichment for LC-MS/MS identification . This workflow, pioneered by Boyce et al. (2011), has identified hundreds of O-GlcNAcylated proteins from human cell lysates and remains the foundational method for chemoproteomic profiling of O-GlcNAc signaling dynamics.

Exo-Enzymatic GlcNAz/LacNAz Installation on Live Cells

Incubation of intact mammalian cells (e.g., HS-578-T, HEK293T, Jurkat, U937) with 0.2–2 mM UDP-GlcNAz disodium, recombinant human B3GNT2, and a sialidase (NanH) for 2 hours installs GlcNAz residues onto terminal LacNAc acceptor sites of cell-surface N-glycans and O-glycans. Subsequent extension with B4GalT1 and UDP-Gal yields LacNAz-displaying cells . Detection is performed by SPAAC with DBCO-fluorophore conjugates and flow cytometry, with concentration-dependent labeling demonstrated from 0.2 to 2 mM UDP-GlcNAz . This exo-enzymatic strategy avoids the metabolic bottlenecks and epimerization cross-reactivity inherent to precursor feeding approaches, providing selective cell-surface glycan editing.

In Vitro Peptidoglycan Labeling via Lipid II

UDP-GlcNAz is synthesized in a one-step enzymatic reaction using the glycosyltransferase OleD, then incorporated in vitro into the peptidoglycan precursor Lipid II. Fluorescent GlcNAz-labeled Lipid II is subsequently incorporated into peptidoglycan by the DD-transpeptidase activity of bifunctional class A penicillin-binding proteins (PBPs) in a PG synthesis assay . This method uniquely labels the GlcNAc residue of the PG glycan backbone—complementary to conventional D-amino acid probes that label the peptide crossbridge—and is compatible with super-resolution fluorescence microscopy for studying spatiotemporal PG synthesis dynamics.

Live-Cell Peptidoglycan Imaging in E. coli

E. coli strains heterologously expressing the OleD glycosyltransferase are fed with the membrane-permeable precursor 2-chloro-4-nitrophenyl GlcNAz (GlcNAz-CNP), which is taken up and converted intracellularly to UDP-GlcNAz. The azido-labeled peptidoglycan is then detected by click chemistry with fluorescent alkynes, enabling live-cell imaging of PG insertion patterns . Alternatively, NahK-expressing E. coli fed directly with GlcNAz produces cytosolic UDP-GlcNAz that incorporates predominantly into PGN, with lower incorporation into PNAG and no detectable labeling of LPS or ECA, as established by comprehensive glycan destination mapping . This approach enables selective visualization of PG without interference from LPS or ECA labeling.

Application

Selection Property

Validation Focus

O-GlcNAc proteomics

Direct donor after epimerization (GALE)

CuAAC/SPAAC detection, enrichment, MS identification

Live-cell glycan engineering

Enzymatic substrate for B3GNT2

Flow cytometry with DBCO-fluorophore

In vitro PG synthesis assay

Glycosyltransferase substrate for Lipid II

Super-resolution fluorescence microscopy

Live-cell bacterial PG imaging

Metabolic/feeding route to intracellular UDP-GlcNAz

Selective PG visualization without LPS/ECA interference